Cas no 2228992-65-0 (3-{5-(methoxymethyl)furan-2-yloxy}piperidine)

• Product Name: 3-{5-(methoxymethyl)furan-2-yloxy}piperidine
• CAS No: 2228992-65-0
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 5993585
• PubChem ID: 165866992
• Update Time: 2025-05-20

3-{5-(methoxymethyl)furan-2-yloxy}piperidine Chemical and Physical Properties

Names and Identifiers

• 3-{5-(methoxymethyl)furan-2-yloxy}piperidine
• 2228992-65-0
• 3-{[5-(methoxymethyl)furan-2-yl]oxy}piperidine
• EN300-1747482

• Inchi： 1S/C11H17NO3/c1-13-8-10-4-5-11(15-10)14-9-3-2-6-12-7-9/h4-5,9,12H,2-3,6-8H2,1H3
• InChI Key： MDSCNOXBLCECTB-UHFFFAOYSA-N
• SMILES： O(C1=CC=C(COC)O1)C1CNCCC1

Computed Properties

• Exact Mass: 211.12084340g/mol
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.6Ų

Additional information on 3-{5-(methoxymethyl)furan-2-yloxy}piperidine

Introduction to 3-{5-(methoxymethylfuran-2-yloxy})piperidine (CAS No: 2228992-65-0)

3-{5-(methoxymethyl)furan-2-yloxy}piperidine, identified by the CAS number 2228992-65-0, is a significant compound in the realm of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The piperidine ring, a six-membered heterocyclic amine, is a common motif in bioactive molecules, contributing to the compound's pharmacological relevance.

The presence of the furan-2-yloxy moiety and the methoxymethyl substituent in the molecule imparts distinct chemical characteristics that make it a valuable scaffold for medicinal chemistry. The furan ring, known for its electron-deficient nature, can interact with biological targets in specific ways, while the methoxymethyl group introduces a degree of lipophilicity and stability. These features collectively enhance the compound's suitability for further derivatization and exploration in therapeutic contexts.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their diverse biological activities. Piperidine derivatives, in particular, have been extensively studied for their roles in central nervous system (CNS) disorders, cardiovascular diseases, and anti-inflammatory applications. The compound 3-{5-(methoxymethyl)furan-2-yloxy}piperidine is no exception and has been explored for its potential as a lead molecule in several drug discovery programs.

The synthesis of 3-{5-(methoxymethyl)furan-2-yloxy}piperidine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the furan ring via nucleophilic substitution reactions followed by etherification with the methoxymethyl group is a common synthetic route. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to achieve regioselective modifications, enhancing the overall efficiency of the synthesis.

The pharmacological profile of 3-{5-(methoxymethyl)furan-2-yloxy}piperidine has been investigated through both computational modeling and experimental studies. Computational methods, such as molecular docking and quantum mechanics simulations, have been instrumental in predicting binding affinities and interactions with biological targets. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes and receptors relevant to neurological disorders.

In vitro assays have further validated these predictions by demonstrating the compound's ability to modulate specific biological pathways. For instance, preliminary studies have shown that 3-{5-(methoxymethyl)furan-2-yloxy}piperidine can interact with neurotransmitter receptors, potentially leading to effects on synaptic transmission and neuronal signaling. This makes it a promising candidate for further investigation in models of neurodegenerative diseases such as Alzheimer's and Parkinson's.

The potential therapeutic applications of this compound extend beyond CNS disorders. Its structural features also make it a candidate for anti-inflammatory and analgesic therapies. The ability of piperidine derivatives to interact with inflammatory mediators has been well-documented, and modifications such as those present in 3-{5-(methoxymethyl)furan-2-yloxy}piperidine could enhance its efficacy in these contexts.

Ongoing research is focused on optimizing the pharmacokinetic properties of this compound to improve its bioavailability and reduce potential side effects. Techniques such as prodrug design and formulation optimization are being explored to enhance its delivery and efficacy. Additionally, studies are underway to assess its safety profile through preclinical toxicity assays, ensuring that it meets stringent regulatory requirements before advancing to clinical trials.

The integration of cutting-edge technologies such as artificial intelligence (AI) and machine learning (ML) into drug discovery has accelerated the process of identifying promising candidates like 3-{5-(methoxymethyl)furan-2-yloxy}piperidine. AI-driven platforms can predict molecular properties and optimize synthetic routes with unprecedented speed and accuracy. These advancements are particularly valuable in managing large datasets generated from high-throughput screening experiments, enabling researchers to focus on the most promising compounds.

The future prospects for 3-{5-(methoxymethyl)furan-2-yloxy}piperidine are bright, with several avenues for further exploration remaining open. Continued investigation into its mechanism of action, structural modifications, and formulation strategies will be crucial in realizing its full therapeutic potential. As research progresses, this compound is poised to contribute significantly to the development of novel treatments for various diseases.